Clazuril
Overview
Description
Clazuril is a drug used in veterinary medicine as a coccidiostat . It is a benzene-acetonitrile derivative .
Synthesis Analysis
Clazuril is a triazine acetonitrile compound and is a non-polyether synthetic anti-coccidial drug that was developed by Janssen in the 1980s .
Molecular Structure Analysis
The molecular formula of Clazuril is C17H10Cl2N4O2 . It has an average mass of 373.193 Da and a mono-isotopic mass of 372.018066 Da .
Physical And Chemical Properties Analysis
Clazuril has a density of 1.48g/cm3 . Its melting point is 196.8° . The molecular weight of Clazuril is 373.19300 and its exact mass is 372.01800 .
Scientific Research Applications
Veterinary Pharmacokinetics
Clazuril: is extensively studied for its pharmacokinetic properties in veterinary medicine. A notable application is in the monitoring of drug levels in eggs and plasma from laying hens after treatment . This research is crucial for understanding the drug’s absorption, distribution, metabolism, and excretion, which informs dosage and treatment schedules to maximize efficacy and minimize potential side effects.
Anti-Coccidial Drug Residue Detection
The development of monoclonal antibodies against Clazuril has led to the creation of diagnostic tools like enzyme-linked immunosorbent assays (ELISA) . These assays are vital for detecting residues of anti-coccidial drugs in poultry, ensuring food safety and compliance with regulatory standards.
Coccidiosis Prevention and Control
Clazuril is a synthetic anti-coccidial drug used in the poultry industry to prevent and manage coccidiosis, a parasitic disease . Its application significantly reduces economic losses by maintaining the health of poultry flocks, showcasing its importance in the intensive breeding industry.
Food Safety and Veterinary Drug Residues
Research on Clazuril also encompasses the monitoring of veterinary drug residues in food products . This is critical for protecting consumer health and preventing the potential negative impacts of consuming animal-derived foods containing drug residues.
Anticoccidial Efficacy in Pigeons
Studies have also been conducted to evaluate the effectiveness of Clazuril as an anticoccidial agent for the treatment of pigeons . This research helps in developing treatment protocols for avian species other than poultry, expanding the scope of Clazuril’s applications.
Safety And Hazards
properties
IUPAC Name |
2-[2-chloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]-2-(4-chlorophenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl2N4O2/c18-11-3-1-10(2-4-11)14(8-20)13-6-5-12(7-15(13)19)23-17(25)22-16(24)9-21-23/h1-7,9,14H,(H,22,24,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUUTUGLQZLNABV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2)N3C(=O)NC(=O)C=N3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl2N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30869364 | |
Record name | [2-Chloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl](4-chlorophenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30869364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Clazuril | |
CAS RN |
101831-36-1 | |
Record name | Clazuril | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=101831-36-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Clazuril [USAN:INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0101831361 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [2-Chloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl](4-chlorophenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30869364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CLAZURIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O8W0R05772 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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